2,3-dihydroxy-N'~1~,N'~4~-bis(4-hydroxybenzylidene)succinohydrazide

• IUPAC Name: 2,3-dihydroxy-N,N'-bis[(E)-(4-hydroxyphenyl)methylideneamino]butanediamide
• InChI: InChI=1S/C18H18N4O6/c23-13-5-1-11(2-6-13)9-19-21-17(27)15(25)16(26)18(28)22-20-10-12-3-7-14(24)8-4-12/h1-10,15-16,23-26H,(H,21,27)(H,22,28)/b19-9+,20-10+
• InChI Key: SEIVBAKVMBIXTF-LQGKIZFRSA-N
• Canonical SMILES: C1=CC(=CC=C1C=NNC(=O)C(C(C(=O)NN=CC2=CC=C(C=C2)O)O)O)O
• Isomeric SMILES: C1=CC(=CC=C1/C=N/NC(=O)C(O)C(O)C(=O)N/N=C/C2=CC=C(C=C2)O)O
• Molecular Formula: C18H18N4O6
• Molecular Weight: 386.4 g/mol

Description

2,3-dihydroxy-N'~1~,N'~4~-bis(4-hydroxybenzylidene)succinohydrazide, also known as BHDSH, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. BHDSH is a hydrazide derivative of succinic acid and has a molecular formula of C~26~H~26~N~4~O~7~.

Mechanism of Action

The mechanism of action of 2,3-dihydroxy-N'~1~,N'~4~-bis(4-hydroxybenzylidene)succinohydrazide is not fully understood, but it is believed to exert its therapeutic effects through various pathways. 2,3-dihydroxy-N'~1~,N'~4~-bis(4-hydroxybenzylidene)succinohydrazide has been shown to induce apoptosis in cancer cells by activating the caspase pathway. It also inhibits the production of pro-inflammatory cytokines and reduces oxidative stress in the body.
Biochemical and Physiological Effects:
2,3-dihydroxy-N'~1~,N'~4~-bis(4-hydroxybenzylidene)succinohydrazide has been shown to have various biochemical and physiological effects on the body. It has been shown to reduce the activity of certain enzymes involved in inflammation and oxidative stress. 2,3-dihydroxy-N'~1~,N'~4~-bis(4-hydroxybenzylidene)succinohydrazide has also been shown to increase the levels of antioxidant enzymes in the body, which can help protect against oxidative damage.

Advantages and Limitations for Lab Experiments

2,3-dihydroxy-N'~1~,N'~4~-bis(4-hydroxybenzylidene)succinohydrazide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been shown to have low toxicity in animal studies. However, one limitation of 2,3-dihydroxy-N'~1~,N'~4~-bis(4-hydroxybenzylidene)succinohydrazide is that its mechanism of action is not fully understood, which can make it difficult to interpret its effects in certain experiments.

Future Directions

There are several future directions for the study of 2,3-dihydroxy-N'~1~,N'~4~-bis(4-hydroxybenzylidene)succinohydrazide. One area of research is the development of 2,3-dihydroxy-N'~1~,N'~4~-bis(4-hydroxybenzylidene)succinohydrazide derivatives with improved pharmacological properties. Another area of research is the investigation of the potential of 2,3-dihydroxy-N'~1~,N'~4~-bis(4-hydroxybenzylidene)succinohydrazide in combination with other drugs for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of 2,3-dihydroxy-N'~1~,N'~4~-bis(4-hydroxybenzylidene)succinohydrazide and its effects on the body.
Conclusion:
In conclusion, 2,3-dihydroxy-N'~1~,N'~4~-bis(4-hydroxybenzylidene)succinohydrazide is a synthetic compound that has shown promising results in scientific research for its potential therapeutic applications. It is synthesized through a simple reaction and has low toxicity in animal studies. 2,3-dihydroxy-N'~1~,N'~4~-bis(4-hydroxybenzylidene)succinohydrazide has been shown to have various biochemical and physiological effects on the body and has potential in the treatment of cancer, neurodegenerative diseases, and inflammation. Further studies are needed to fully understand the mechanism of action of 2,3-dihydroxy-N'~1~,N'~4~-bis(4-hydroxybenzylidene)succinohydrazide and its potential in combination with other drugs for the treatment of various diseases.

Synthesis Methods

2,3-dihydroxy-N'~1~,N'~4~-bis(4-hydroxybenzylidene)succinohydrazide is synthesized through the reaction between 2,3-dihydroxy succinic acid and 4-hydroxybenzaldehyde in the presence of hydrazine hydrate. The reaction is carried out under reflux conditions in ethanol, and the resulting product is recrystallized in ethanol to obtain pure 2,3-dihydroxy-N'~1~,N'~4~-bis(4-hydroxybenzylidene)succinohydrazide.

Scientific Research Applications

2,3-dihydroxy-N'~1~,N'~4~-bis(4-hydroxybenzylidene)succinohydrazide has been extensively studied for its potential therapeutic applications in various fields of medicine. It has shown promising results in the treatment of cancer, neurodegenerative diseases, and inflammation. 2,3-dihydroxy-N'~1~,N'~4~-bis(4-hydroxybenzylidene)succinohydrazide has also been studied for its antioxidant and antimicrobial properties.